Cas no 17132-78-4 (Pyridine-2,3-dicarbonitrile)

Pyridine-2,3-dicarbonitrile Properties

Names and Identifiers

• Pyridine-2,3-dicarbonitrile
• Pyridinedicarbonitrile
• 2,3-Dicyanopyridine
• Pyridine-2,3-dicarbonitirle
• AKOS 90430
• 2,3-Pyridinedicarbonitrile
• 2,3-Pyridinedicarbonitrile(6CI,8CI,9CI)
• DICYANOPYRIDINE
• GHFGOVUYCKZOJH-UHFFFAOYSA-N
• 8811AA
• SBB055634
• TRA0005022
• FCH1116926
• VP13987
• MB00858
• BC207485
• AX8149725
• P1218
• DTXSID00169060
• SCHEMBL18611
• T71913
• MFCD00191682
• BS-44107
• AKOS000280006
• FT-0691371
• 17132-78-4
• AC-14254
• DB-111713
• DTXCID1091551
• pyridinedicarbonitrile
• 2,3-DICYANOPYRIDINE
• PYRIDINE-2,3-DICARBONITRILE
• +Expand

• MDL： MFCD00191682
• InChIKey： GHFGOVUYCKZOJH-UHFFFAOYSA-N
• Inchi： 1S/C7H3N3/c8-4-6-2-1-3-10-7(6)5-9/h1-3H
• SMILES： N1=C([H])C([H])=C([H])C(C#N)=C1C#N

Computed Properties

• Exact Mass: 129.03300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 129.033
• Heavy Atom Count: 10
• Complexity: 203
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 60.5

Experimental Properties

• LogP: 0.82496
• PSA: 60.47000
• Refractive Index: 1.567
• Boiling Point: 342.2°C at 760 mmHg
• Melting Point: 78.0 to 82.0 deg-C
• Flash Point: 120°C
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 1.25

Pyridine-2,3-dicarbonitrile Security Information

• Symbol: GHS06
• Safety Term：S26-S36/37/39
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• Hazardous Material transportation number：3439
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：dangerous
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• HazardClass：6.1

Pyridine-2,3-dicarbonitrile Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%